6-[(tert-Butoxycarbonyl)amino]nicotinic acid

• CAS: 231958-14-8

Core Science & Biosynthesis

6-[(tert-Butoxycarbonyl)amino]nicotinic acid chemical properties

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6-[(tert-Butoxycarbonyl)amino]nicotinic acid CAS number 231958-14-8

Beginning Research: Nicotinic Acid

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structure of 6-[(tert-Butoxycarbonyl)amino]nicotinic acid

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6-(Boc-amino)nicotinic acid molecular weight and formula

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solubility of 6-[(tert-Butoxycarbonyl)amino]nicotinic acid in organic solvents

An In-depth Technical Guide to the Solubility of 6-[(tert-Butoxycarbonyl)amino]nicotinic Acid in Organic Solvents

Authored by: A Senior Application Scientist

Abstract

6-[(tert-Butoxycarbonyl)amino]nicotinic acid is a pivotal building block in contemporary medicinal chemistry and organic synthesis, frequently utilized in the construction of complex molecular architectures for drug discovery. Its solubility profile across a range of organic solvents is a critical parameter that dictates its utility in reaction media, purification schemes, and formulation development. A comprehensive understanding of its solubility is, therefore, not merely an academic exercise but a fundamental prerequisite for efficient process development and successful experimental outcomes. This guide provides a detailed exploration of the theoretical underpinnings of this compound's solubility, coupled with robust, field-proven experimental protocols for its empirical determination. We will delve into the causality behind experimental choices, ensuring that the described methodologies are not only accurate but also self-validating. This document is intended for researchers, scientists, and drug development professionals who require a practical and scientifically rigorous understanding of this compound's solution-phase behavior.

Theoretical Framework: Understanding the Molecular Basis of Solubility

The solubility of a compound is governed by the interplay of intermolecular forces between the solute and the solvent. The adage "like dissolves like" serves as a useful heuristic, but a more granular analysis of the molecular structure of 6-[(tert-Butoxycarbonyl)amino]nicotinic acid is necessary for predictive insights.

The molecule possesses three key functional domains that dictate its solubility characteristics:

• The Nicotinic Acid Core: The pyridine ring introduces aromaticity and a degree of polarity. The nitrogen atom in the ring can act as a hydrogen bond acceptor.

• The Carboxylic Acid Group (-COOH): This is a highly polar, protic group capable of acting as both a hydrogen bond donor and acceptor. Its presence significantly enhances solubility in polar, protic solvents.

• The tert-Butoxycarbonyl (Boc) Protecting Group: This bulky, non-polar aliphatic group introduces significant steric hindrance and lipophilicity. The carbonyl oxygen and the nitrogen atom can also participate in hydrogen bonding as acceptors.

The solubility of this compound is, therefore, a delicate balance between the polar, hydrogen-bonding character of the carboxylic acid and the pyridine nitrogen, and the non-polar, lipophilic nature of the Boc group. Consequently, its solubility will be highly dependent on the solvent's ability to effectively solvate these competing functionalities.

An In-depth Technical Guide to N-Boc-6-aminonicotinic Acid: A Core Building Block for Advanced Drug Discovery

This guide provides an in-depth analysis of N-Boc-6-aminonicotinic acid, a bifunctional building block of significant interest to researchers and professionals in medicinal chemistry and drug development. We will move beyond simple data recitation to explore the causality behind its utility, offering field-proven insights into its synthesis, characterization, and strategic application.

Strategic Importance in Synthesis

N-Boc-6-aminonicotinic acid (or 6-(tert-butoxycarbonylamino)nicotinic acid) is not merely a reagent; it is a strategic tool for molecular construction. Its value lies in the orthogonal nature of its primary functional groups: a carboxylic acid and a Boc-protected amine, anchored to a rigid pyridine core.

• The Carboxylic Acid: Positioned on the pyridine ring, this group serves as a handle for amide bond formation, esterification, or other carboxylate-driven reactions. Its reactivity is modulated by the electron-withdrawing nature of the pyridine ring.

• The Boc-Protected Amine: The tert-butoxycarbonyl (Boc) group provides robust protection for the exocyclic amine. This is critical as it prevents the amine from participating in undesired side reactions, such as during the activation of the carboxylic acid. The Boc group is stable under a wide range of conditions but can be selectively removed under acidic conditions, unmasking the amine for subsequent elaboration.

This bifunctionality allows for a controlled, sequential approach to building complex molecules. One can first utilize the carboxylic acid for coupling and then, in a later step, deprotect and use the newly freed amine as a nucleophile. This strategic control is paramount in the multi-step syntheses common in pharmaceutical development.

Core Physical and Chemical Characteristics

A thorough understanding of the physicochemical properties of a building block is the foundation of reliable and reproducible synthetic chemistry.

Property	Value	Source(s)
Molecular Formula	C₁₁H₁₄N₂O₄
Molecular Weight	238.24 g/mol
CAS Number	358998-01-9
Appearance	White to off-white solid (powder/crystals)
Melting Point	168 - 173 °C
Solubility	Soluble in methanol, DMSO, and dimethylformamide (DMF). Limited solubility in water.
Storage	Store in a cool, dry place. Recommended storage at 2-8°C under an inert atmosphere.

The pKa of the carboxylic acid is influenced by the electron-withdrawing pyridine ring, making it a stronger acid than benzoic acid. Conversely, the pyridine ring nitrogen is basic, though its basicity is reduced by the presence of the electron-withdrawing carboxyl group. The exocyclic amine's basicity is masked by the Boc protecting group.

Synthesis Protocol: A Self-Validating Workflow

The most common and reliable synthesis of N-Boc-6-aminonicotinic acid involves the protection of commercially available 6-aminonicotinic acid. The protocol below is designed to be self-validating, with clear steps and rationales.

Objective: To protect the primary amine of 6-aminonicotinic acid with a tert-butoxycarbonyl (Boc) group.

Materials:

• 6-Aminonicotinic acid

• Di-tert-butyl dicarbonate (Boc₂O)

• Sodium hydroxide (NaOH)

• 1,4-Dioxane

• Deionized Water

• Hydrochloric Acid (HCl), 1M solution

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Step-by-Step Methodology:

• Dissolution (Activation of Substrate):

  • Dissolve 6-aminonicotinic acid in a 1:1 mixture of 1,4-dioxane and 1M aqueous sodium hydroxide solution.

  • Causality: The aqueous base deprotonates the carboxylic acid, forming the carboxylate salt, which enhances solubility. The basic conditions also ensure the exocyclic amine is a free nucleophile, ready to attack the Boc anhydride.

• Boc-Protection (The Core Reaction):

  • Cool the solution to 0°C using an ice bath.

  • Slowly add a solution of di-tert-butyl dicarbonate (Boc₂O), typically 1.1 to 1.5 equivalents, dissolved in a minimal amount of 1,4-dioxane.

  • Allow the reaction to warm to room temperature and stir overnight.

  • Causality: The nucleophilic amine attacks one of the electrophilic carbonyl carbons of Boc₂O. The resulting intermediate collapses, releasing tert-butanol, carbon dioxide, and the stable Boc-protected amine. Running the reaction overnight ensures it proceeds to completion.

• Work-up (Quenching and Extraction):

  • Concentrate the reaction mixture under reduced pressure to remove the 1,4-dioxane.

  • Wash the remaining aqueous solution with ethyl acetate to remove any unreacted Boc₂O and other nonpolar impurities.

  • Causality: This initial wash cleans up the reaction mixture before the critical precipitation step.

• Acidification (Product Precipitation):

  • Cool the aqueous layer again to 0°C.

  • Carefully acidify the solution to a pH of ~3-4 by the dropwise addition of 1M HCl. The product, N-Boc-6-aminonicotinic acid, will precipitate as a white solid.

  • Causality: As the pH drops, the sodium carboxylate is protonated back to the carboxylic acid. The molecule is significantly less soluble in its neutral form, causing it to precipitate out of the aqueous solution.

• Isolation and Purification (Final Product):

  • Collect the solid precipitate by vacuum filtration.

  • Wash the solid with cold deionized water to remove any remaining salts.

  • Dry the solid under high vacuum. If further purification is needed, recrystallization from a suitable solvent system like ethanol/water can be performed.

Synthesis Workflow Diagram:

Caption: Workflow for the Boc protection of 6-aminonicotinic acid.

Analytical Characterization: Validating Identity and Purity

Confirming the structure and purity of the synthesized material is non-negotiable. The following data provides a baseline for characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for unambiguous structure elucidation.

• ¹H NMR (400 MHz, DMSO-d₆): The following shifts are characteristic for this molecule.

  • δ ~13.1 ppm (s, 1H): This broad singlet corresponds to the acidic proton of the carboxylic acid.

  • δ ~10.1 ppm (s, 1H): This singlet is from the N-H proton of the Boc-carbamate.

  • δ ~8.7 ppm (d, 1H): A doublet corresponding to the proton at the C2 position of the pyridine ring.

  • δ ~8.0-8.1 ppm (m, 2H): A multiplet typically containing the protons at the C4 and C5 positions of the pyridine ring.

  • δ 1.5 ppm (s, 9H): The characteristic, large singlet for the nine equivalent protons of the tert-butyl group.

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration
COOH	~13.1	broad s	1H
NH-Boc	~10.1	s	1H
Pyridine-H2	~8.7	d	1H
Pyridine-H4, H5	~8.0-8.1	m	2H
C(CH₃)₃	1.5	s	9H

Infrared (IR) Spectroscopy

IR spectroscopy is used to confirm the presence of key functional groups.

• ~3300-2500 cm⁻¹ (broad): O-H stretch of the carboxylic acid.

• ~3200 cm⁻¹: N-H stretch of the carbamate.

• ~1700-1720 cm⁻¹: C=O stretch of the carboxylic acid.

• ~1680-1700 cm⁻¹: C=O stretch of the Boc-carbamate group.

• ~1600, ~1580 cm⁻¹: C=C and C=N stretching vibrations of the pyridine ring.

Mechanism of Action & Application Logic

The primary application of N-Boc-6-aminonicotinic acid is as a bifunctional linker . Its utility stems from the ability to deprotect the amine without affecting a previously formed amide bond at the carboxylic acid site.

The Deprotection Step: Unmasking the Amine

The Boc group is readily cleaved under acidic conditions, most commonly with trifluoroacetic acid (TFA) in a solvent like dichloromethane (DCM).

Caption: Acid-catalyzed deprotection mechanism of the Boc group.

This selective deprotection is the cornerstone of its use in solid-phase peptide synthesis (SPPS) or in the construction of Proteolysis Targeting Chimeras (PROTACs), where precise, stepwise assembly is required. The pyridine ring also offers a rigid scaffold, which can be beneficial for controlling the conformation of the final molecule, a key aspect in designing ligands that fit into specific protein binding pockets.

By mastering the properties and protocols associated with N-Boc-6-aminonicotinic acid, researchers can leverage its full potential as a strategic component in the synthesis of novel therapeutics.

References

• WO2004018429A2 - Substituted nicotinic acid derivatives.

6-[(tert-Butoxycarbonyl)amino]nicotinic acid safety and handling

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material safety data sheet for 6-(Boc-amino)nicotinic acid

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key intermediates in the synthesis of nicotinic acid derivatives

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role of Boc protecting group in aminonicotinic acids

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discovery and history of Boc-protected nicotinic acids

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commercial suppliers of 6-[(tert-Butoxycarbonyl)amino]nicotinic acid

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Protocols & Analytical Methods

synthesis of 6-[(tert-Butoxycarbonyl)amino]nicotinic acid protocol

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experimental procedure for Boc protection of 6-aminonicotinic acid

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using 6-(Boc-amino)nicotinic acid in solid-phase peptide synthesis (SPPS)

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application of 6-[(tert-Butoxycarbonyl)amino]nicotinic acid in drug discovery

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6-(Boc-amino)nicotinic acid as a building block for kinase inhibitors

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use of TFA for Boc deprotection in nicotinic acid derivatives

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coupling reactions involving 6-[(tert-Butoxycarbonyl)amino]nicotinic acid

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incorporating 6-(Boc-amino)nicotinic acid into heterocyclic compounds

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laboratory synthesis of novel compounds from 6-(Boc-amino)nicotinic acid

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6-[(tert-Butoxycarbonyl)amino]nicotinic acid in medicinal chemistry applications

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Technical Notes & Optimization

improving the yield of 6-[(tert-Butoxycarbonyl)amino]nicotinic acid synthesis

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common side reactions in the synthesis of 6-(Boc-amino)nicotinic acid

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purification techniques for 6-[(tert-Butoxycarbonyl)amino]nicotinic acid

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troubleshooting Boc deprotection of 6-aminonicotinic acid

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Technical Support Center: Boc Deprotection & Scavenger-Mediated Side Product Prevention

Welcome to the Technical Support Center. This guide is designed for researchers, chemists, and drug development professionals who utilize Boc-protecting groups in their synthetic workflows. As Senior Application Scientists, we understand that while Boc cleavage is a routine procedure, it is often plagued by subtle side reactions that can compromise the purity, yield, and even the identity of your final product.

This resource provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the specific challenges encountered during the acid-mediated cleavage of the tert-butyloxycarbonyl (Boc) group. Our focus is on the practical application of scavengers to suppress the formation of unwanted side products, ensuring the integrity of your target molecule.

Understanding the Core Problem: The Tert-Butyl Cation

The central issue during Boc deprotection with strong acids like trifluoroacetic acid (TFA) is the generation of a highly reactive and stable carbocation: the tert-butyl cation ((CH₃)₃C⁺).

Once liberated, this electrophilic species will readily and indiscriminately alkylate any nucleophilic sites on your peptide or molecule, leading to a host of hard-to-separate side products. The primary role of a scavenger is to act as a sacrificial nucleophile, intercepting the tert-butyl cation before it can damage your product.

Diagram 1: The Boc Cleavage Mechanism & Scavenger Intervention This diagram illustrates the acid-catalyzed removal of the Boc group, the formation of the reactive tert-butyl cation, and the crucial role of scavengers in preventing side product formation.

Caption: Mechanism of Boc deprotection and scavenger action.

Frequently Asked Questions (FAQs)

Q1: My peptide solution turned purple/dark red after adding TFA. Is my synthesis ruined?

Answer: Not necessarily. This is a classic sign of tryptophan alkylation. The indole ring of tryptophan is highly nucleophilic and susceptible to modification by the tert-butyl cation and other oxidative species that can form in the cleavage mixture. The resulting modified tryptophan species are often highly colored.

• Causality: In a scavenger-free environment, the tert-butyl cation can attack the indole ring at various positions. The use of scavengers like triisopropylsilane (TIS) or 1,2-ethanedithiol (EDT) is critical to prevent this. TIS is particularly effective at reducing the cation and preventing this coloration.

• Solution: For future syntheses containing tryptophan, it is imperative to use a cleavage cocktail containing scavengers. A common and effective cocktail is the "Reagent K" formulation.

Q2: Mass spectrometry of my cleaved peptide shows a mass addition of +56 Da. What does this mean?

Answer: A mass increase of 56 Da is the molecular weight of a tert-butyl group (C₄H₈). This is a definitive sign of incomplete scavenging, where the tert-butyl cation has alkylated one or more residues on your peptide.

• Common Targets: The most common sites for tert-butylation are the sulfur-containing side chains of methionine (Met) and cysteine (Cys), and the indole ring of tryptophan (Trp).

• Troubleshooting:

  • Review your scavenger choice: Ensure your scavenger cocktail is appropriate for the amino acids present in your peptide (see Scavenger Selection Table below).

  • Increase scavenger concentration: You may need to increase the percentage of your scavenger(s) in the TFA cocktail. A typical starting point is 2.5-5% (v/v) for each scavenger.

  • Ensure proper mixing: Upon adding the cleavage cocktail, ensure the resin is fully wetted and agitated to allow the scavengers to effectively compete for the carbocations.

Q3: I used scavengers, but my methionine residue appears to have oxidized (+16 Da). How did this happen?

Answer: Methionine's thioether side chain is highly susceptible to oxidation to the corresponding sulfoxide (+16 Da) or sulfone (+32 Da). This can occur even during cleavage if the conditions are not fully anaerobic or if certain scavengers are omitted.

• Mechanism: The acidic environment can promote oxidation, especially if dissolved oxygen is present. Some scavengers, while excellent carbocation traps, do not prevent oxidation.

• Solution: The inclusion of 1,2-ethanedithiol (EDT) in your cleavage cocktail is highly recommended for methionine-containing peptides. EDT is a reducing agent that helps maintain a non-oxidizing environment. For peptides with both Met and Trp, a cocktail containing TFA, TIS, EDT, and water is often effective.

Q4: What is the purpose of adding water to the cleavage cocktail?

Answer: While it may seem counterintuitive to add water to a reaction that can be sensitive to it, water plays a specific and beneficial role in certain cleavage cocktails, particularly for peptides containing tryptophan.

• Causality: Water can act as a competitive, albeit weak, scavenger for the tert-butyl cation. More importantly, it helps to suppress side reactions on the indole ring of tryptophan, which can be promoted by the highly non-polar, acidic environment of pure TFA. It helps to solvate and deactivate certain reactive intermediates.

• Typical Concentration: When used, water is typically added at a concentration of 2.5% to 5% (v/v) of the total cleavage cocktail volume.

Troubleshooting Guide: Common Boc Cleavage Issues

Problem/Observation	Probable Cause(s)	Recommended Solution(s)
Incomplete Deprotection (Starting material present)	1. Insufficient cleavage time. 2. Insufficient volume of TFA cocktail. 3. Reaction temperature is too low.	1. Increase reaction time (standard is 2-4 hours at room temp). 2. Ensure a sufficient volume of cocktail is used to fully swell and immerse the resin (typically 10 mL per gram of resin). 3. Ensure the reaction is performed at room temperature.
Peptide is difficult to precipitate	The peptide is highly hydrophobic or very short.	Try precipitating in ice-cold methyl t-butyl ether (MTBE) instead of diethyl ether. MTBE is more non-polar and can improve precipitation.
Significant side product at +56 Da (tert-butylation)	Ineffective scavenging of the tert-butyl cation.	1. Add or increase the concentration of triisopropylsilane (TIS). 2. Check your sequence for sensitive residues (Trp, Met, Cys) and use an appropriate scavenger cocktail (see table below).
Significant side product at +16 Da or +32 Da	Oxidation, typically of a methionine residue.	1. Include a reducing scavenger like 1,2-ethanedithiol (EDT) in your cleavage cocktail. 2. Degas the TFA cocktail before adding it to the resin to remove dissolved oxygen.
Purple, red, or dark brown coloration of the cleavage solution	Alkylation or oxidation of tryptophan residues.	Use a scavenger cocktail designed for tryptophan, such as TFA/TIS/Water/EDT (e.g., 90:5:2.5:2.5). TIS is particularly crucial for preventing this.

Scavenger Selection Guide

Choosing the correct scavenger or scavenger cocktail is entirely dependent on the amino acid composition of your peptide.

Sensitive Residue	Potential Side Reaction	Primary Scavenger	Recommended Cocktail (TFA/Scavengers, v/v)	Mechanism of Protection
Tryptophan (Trp)	Indole ring alkylation (+56 Da), oxidation	Triisopropylsilane (TIS), Water	90:5:5 (TFA/TIS/H₂O) or 90:5:2.5:2.5 (TFA/TIS/H₂O/EDT)	TIS acts as a hydride donor to reduce the tert-butyl cation to isobutane. Water helps suppress indole side reactions.
Methionine (Met)	Thioether alkylation (sulfonium ion), oxidation (sulfoxide, +16 Da)	1,2-Ethanedithiol (EDT)	95:5 (TFA/EDT) or 94:2.5:2.5:1 (TFA/Phenol/H₂O/TIS)	EDT is a soft nucleophile that traps the cation and also acts as a reducing agent to prevent oxidation.
Cysteine (Cys)	Thiol alkylation	1,2-Ethanedithiol (EDT)	95:2.5:2.5 (TFA/EDT/TIS)	The free thiol of cysteine is highly nucleophilic and requires a potent scavenger like EDT to prevent irreversible alkylation.
Tyrosine (Tyr)	Ring alkylation	Phenol, Thioanisole	90:5:5 (TFA/Phenol/H₂O)	Phenol acts as a competitive aromatic substrate for the cation. Thioanisole also serves this purpose effectively.
Arginine (Arg)	Side-chain modification (less common)	Thioanisole	90:5:3:2 (TFA/Thioanisole/EDT/Phenol)	The electron-rich guanidinium group can be susceptible to modification under harsh acidic conditions.

Standard Protocol: Boc Deprotection and Cleavage from Resin

This protocol provides a general workflow for cleaving a Boc-protected peptide from a solid support (e.g., MBHA resin).

Diagram 2: Experimental Workflow for Peptide Cleavage This diagram outlines the key steps from resin preparation to final peptide precipitation.

Caption: Step-by-step workflow for peptide cleavage and isolation.

Methodology:

• Resin Preparation:

  • Place the peptide-bound resin in a suitable reaction vessel.

  • Wash the resin thoroughly with dichloromethane (DCM) (3x) to remove any residual reagents.

  • Wash with methanol (MeOH) (3x) to shrink the resin and remove DCM.

  • Dry the resin completely under a stream of nitrogen or in a vacuum desiccator for at least 1 hour. It is crucial the resin is dry.

• Cleavage Cocktail Preparation (Perform in a fume hood):

  • Based on the peptide sequence, prepare the appropriate cleavage cocktail (see Scavenger Selection Guide). For a peptide containing Trp and Met, a common cocktail is 90% TFA, 5% TIS, 2.5% Water, and 2.5% EDT.

  • CAUTION: TFA is highly corrosive. Always wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

  • Prepare the cocktail immediately before use.

• Cleavage Reaction:

  • Add the cleavage cocktail to the dried resin (a general rule is 10 mL of cocktail per 1 gram of resin).

  • Gently agitate the mixture at room temperature for 2-4 hours. A rotator or shaker is ideal.

• Peptide Isolation:

  • Filter the reaction mixture through a fritted funnel to separate the resin beads from the TFA solution containing your peptide.

  • Collect the filtrate in a clean centrifuge tube.

  • Wash the resin once or twice with a small volume of fresh TFA to ensure complete recovery of the peptide. Combine the filtrates.

• Precipitation and Purification:

  • In a separate, larger centrifuge tube, place approximately 10 times the volume of ice-cold diethyl ether or MTBE.

  • Slowly, and with gentle vortexing, add the TFA filtrate dropwise into the cold ether. A white precipitate (your peptide) should form.

  • Allow the mixture to stand at -20°C for at least 30 minutes to maximize precipitation.

  • Centrifuge the mixture to pellet the peptide. Carefully decant and discard the ether supernatant.

  • Wash the peptide pellet by adding fresh cold ether, vortexing briefly, and re-centrifuging. Repeat this wash step 2-3 times to remove residual scavengers and TFA.

  • After the final wash and decanting, dry the peptide pellet under high vacuum or by lyophilization.

References

• King, D. S., Fields, C. G., & Fields, G. B. (1990). A cleavage method for Fmoc-solid phase peptide synthesis. International Journal of Peptide and Protein Research, 36(3), 255-266. [Link]

• Fields, C. G., & Fields, G. B. (1991). Promotion of side-chain alkylation and other side-reactions by water during trifluoroacetic acid cleavage in solid-phase peptide synthesis. International Journal of Peptide and Protein Research, 37(4), 298-307. [Link]

• Pearson, D. A., Blanchette, M., McKee, M. L., & Epling, G. A. (1989). A new look at the role of scavengers in peptide synthesis. The Journal of Organic Chemistry, 54(23), 5409-5412. [Link]

• Lunceford, J. K., & Harris, J. M. (2003). Use of scavengers to suppress side reactions in peptide synthesis. Journal of Chemical Education, 80(12), 1461. [Link]

optimizing reaction conditions for coupling 6-(Boc-amino)nicotinic acid

Starting Research on Coupling

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challenges in scaling up the synthesis of 6-[(tert-Butoxycarbonyl)amino]nicotinic acid

Welcome to the dedicated technical support center for the synthesis of 6-[(tert-Butoxycarbonyl)amino]nicotinic acid. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of scaling up this important chemical transformation. Here, we address common challenges with in-depth explanations, troubleshooting guides, and frequently asked questions, all grounded in established scientific principles and practical experience.

Introduction: The Scale-Up Challenge

6-[(tert-Butoxycarbonyl)amino]nicotinic acid is a key building block in the synthesis of various pharmaceutical compounds. While its synthesis may appear straightforward at the laboratory scale, scaling up production presents a host of challenges that can impact yield, purity, and process efficiency. These challenges often stem from changes in mass and heat transfer, reaction kinetics, and impurity profiles that are not apparent on a smaller scale. This guide provides a structured approach to identifying and overcoming these hurdles.

Troubleshooting Guide & FAQs

This section is organized in a question-and-answer format to directly address specific issues you may encounter during your scale-up experiments.

Section 1: The Boc-Protection Step

The initial step of protecting the amino group of 6-aminonicotinic acid (or its ester precursor) with a tert-butoxycarbonyl (Boc) group is critical for the overall success of the synthesis.

Question 1: We are observing incomplete conversion during the Boc-protection of 6-aminonicotinic acid methyl ester, even with extended reaction times. What are the likely causes and how can we address this?

Answer: Incomplete conversion during the Boc-protection step on a larger scale is a common issue often linked to several factors:

• Insufficient Mixing: As the reaction volume increases, achieving homogeneous mixing becomes more challenging. Inadequate agitation can lead to localized concentration gradients of the reactants (the amine and di-tert-butyl dicarbonate, Boc₂O) and the base, resulting in pockets of unreacted starting material.

  • Troubleshooting:

    • Impeller Selection: Ensure your reactor is equipped with an appropriate impeller (e.g., pitched-blade turbine, anchor) for the viscosity of your reaction mixture.

    • Agitation Speed: Gradually increase the agitation speed and monitor the reaction progress by taking regular in-process samples. Be cautious of excessive speeds which can introduce shear stress or splashing.

• Base Selection and Stoichiometry: The choice and amount of base are crucial. While triethylamine (TEA) is commonly used, its basicity might be insufficient for complete deprotonation of the amine, especially if acidic impurities are present.

  • Troubleshooting:

    • Stronger Base: Consider a stronger, non-nucleophilic base like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU).

    • Stoichiometry: Ensure at least one equivalent of base is used. On scale, it is often beneficial to use a slight excess (e.g., 1.1 equivalents) to compensate for any potential impurities or atmospheric CO₂.

• Reaction Temperature: While Boc-protections are often run at room temperature, larger batches can experience temperature fluctuations due to the exothermic nature of the reaction. Poor heat dissipation can lead to side reactions.

  • Troubleshooting:

    • Temperature Control: Implement a robust temperature control system for your reactor.

    • Slow Addition: Add the Boc₂O solution slowly to the reaction mixture to control the exotherm.

Question 2: We are seeing the formation of a significant amount of di-Boc protected by-product. How can we minimize this?

Answer: The formation of the di-Boc by-product, where the Boc group attaches to the pyridine nitrogen, is a known issue, particularly with prolonged reaction times or excess Boc₂O.

• Mechanism: The pyridine nitrogen has some nucleophilicity and can react with Boc₂O, especially under forcing conditions.

• Troubleshooting:

  • Stoichiometry of Boc₂O: Carefully control the stoichiometry of Boc₂O. Use a slight excess (e.g., 1.05-1.1 equivalents) but avoid a large excess.

  • Reaction Time: Monitor the reaction closely by HPLC or TLC. Once the starting material is consumed, quench the reaction promptly.

  • Temperature: Running the reaction at a lower temperature (e.g., 0-5 °C) can help to minimize the formation of this by-product.

Section 2: The Saponification Step

The hydrolysis of the methyl ester to the corresponding carboxylic acid is the final step in the synthesis.

Question 3: Our saponification reaction is sluggish and requires a large excess of base and extended heating, leading to impurity formation. How can we optimize this step?

Answer: A sluggish saponification on a large scale is often due to mass transfer limitations and solubility issues.

• Phase Transfer Catalysis: The reaction mixture can be biphasic, with the ester having low solubility in the aqueous base. A phase-transfer catalyst (PTC) can significantly accelerate the reaction by transporting the hydroxide ion into the organic phase.

  • Troubleshooting:

    • PTC Selection: Consider using a PTC like tetrabutylammonium bromide (TBAB) or benzyltriethylammonium chloride (TEBAC).

    • Solvent System: A co-solvent system, such as THF/water or dioxane/water, can improve the solubility of the ester and enhance the reaction rate.

• Temperature Control: While heating is necessary, excessive temperatures can promote side reactions, such as the decomposition of the Boc-protecting group.

  • Troubleshooting:

    • Moderate Temperature: Aim for a moderate temperature (e.g., 50-60 °C) and monitor the reaction progress.

    • Efficient Condenser: Ensure your reactor is equipped with an efficient condenser to prevent solvent loss during heating.

Question 4: During work-up and acidification, we are getting a sticky, oily product that is difficult to isolate and purify. What is causing this and how can we obtain a crystalline solid?

Answer: The formation of an oil or a sticky solid upon acidification is a common problem in the isolation of carboxylic acids, often due to:

• Incomplete Saponification: The presence of unreacted ester can act as an oiling agent.

• Supersaturation: Rapid acidification can lead to a high degree of supersaturation, favoring oiling out over crystallization.

• Impurities: The presence of impurities can inhibit crystallization.

• Troubleshooting:

  • Controlled Acidification:

    • Temperature: Cool the reaction mixture to 0-5 °C before and during acidification.

    • Slow Addition: Add the acid slowly with vigorous stirring to control the rate of protonation and allow for controlled crystal nucleation and growth.

    • pH Control: Monitor the pH during acidification and aim for a final pH of around 3-4.

  • Anti-Solvent Crystallization:

    • After acidification, consider adding an anti-solvent (a solvent in which your product is poorly soluble but the impurities are soluble) to induce crystallization. Common anti-solvents for this type of compound include heptane or methyl tert-butyl ether (MTBE).

  • Seeding: If you have a small amount of pure, crystalline product, you can use it to seed the supersaturated solution to promote crystallization.

Experimental Protocols

Protocol 1: Optimized Boc-Protection of Methyl 6-aminonicotinate

This protocol is designed for a 1 L scale and incorporates troubleshooting measures for improved conversion and purity.

Materials:

• Methyl 6-aminonicotinate (100 g, 1.0 eq)

• Di-tert-butyl dicarbonate (Boc₂O) (150 g, 1.05 eq)

• Triethylamine (TEA) (101 g, 1.5 eq)

• Dichloromethane (DCM) (1 L)

Procedure:

• Charge a 2 L jacketed reactor equipped with a mechanical stirrer, temperature probe, and nitrogen inlet with methyl 6-aminonicotinate and DCM.

• Stir the mixture at 20-25 °C until all solids are dissolved.

• Add TEA to the solution.

• In a separate vessel, dissolve Boc₂O in DCM (200 mL).

• Slowly add the Boc₂O solution to the reactor over 1-2 hours, maintaining the internal temperature below 30 °C.

• Stir the reaction mixture at 20-25 °C for 4-6 hours.

• Monitor the reaction progress by HPLC or TLC.

• Once the reaction is complete, quench by adding water (500 mL).

• Separate the organic layer and wash with saturated sodium bicarbonate solution (2 x 250 mL) and brine (250 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Protocol 2: Optimized Saponification and Isolation

This protocol is designed for the hydrolysis of the product from Protocol 1 and focuses on achieving a crystalline final product.

Materials:

• Crude Methyl 6-[(tert-Butoxycarbonyl)amino]nicotinate (from Protocol 1)

• Methanol (500 mL)

• Sodium Hydroxide (NaOH) solution (4 M in water, 2 eq)

• Hydrochloric Acid (HCl) (2 M in water)

• Methyl tert-butyl ether (MTBE) (500 mL)

Procedure:

• Dissolve the crude ester in methanol in a 2 L jacketed reactor.

• Add the NaOH solution and heat the mixture to 50 °C.

• Stir at 50 °C for 2-4 hours, monitoring the reaction by HPLC.

• Once the saponification is complete, cool the mixture to 20-25 °C and concentrate under reduced pressure to remove the methanol.

• Add water (500 mL) to the residue and wash with MTBE (2 x 250 mL) to remove non-polar impurities.

• Cool the aqueous layer to 0-5 °C in an ice bath.

• With vigorous stirring, slowly add 2 M HCl to adjust the pH to 3-4. A white precipitate should form.

• Continue stirring at 0-5 °C for 1 hour to allow for complete crystallization.

• Filter the solid, wash with cold water (2 x 100 mL), and dry under vacuum at 40-50 °C to a constant weight.

Data Presentation

Table 1: Comparison of Boc-Protection Conditions

Parameter	Standard Lab Scale	Optimized Scale-Up	Rationale for Change
Solvent	Tetrahydrofuran (THF)	Dichloromethane (DCM)	DCM offers better solubility for the starting material and is easier to remove.
Base	Triethylamine (1.2 eq)	Triethylamine (1.5 eq)	Increased equivalents to ensure complete reaction on a larger scale.
Boc₂O	1.2 eq	1.05 eq	Tighter control of stoichiometry to minimize di-Boc formation.
Temperature	Room Temperature	20-25 °C (controlled)	Prevents exotherm and reduces side reactions.
Addition Time	10 minutes	1-2 hours	Controls exotherm and ensures better mixing.

Table 2: Troubleshooting Saponification and Isolation

Issue	Potential Cause	Recommended Action
Incomplete Saponification	Poor solubility, insufficient base	Use a co-solvent (e.g., Methanol/Water), consider a phase-transfer catalyst.
Oiling out during acidification	High supersaturation, impurities	Cool to 0-5 °C, slow acid addition, use an anti-solvent.
Low Purity of Final Product	Presence of unreacted ester or by-products	Wash with a non-polar solvent (e.g., MTBE) before acidification.

Visualizations

Caption: Logic flow for saponification and controlled crystallization.

References

• Title: Greene's Protective Groups in Organic Synthesis, 5th Edition Source: Wiley URL: [Link]

• Title: Phase-Transfer Catalysis: Fundamentals, Applications, and Industrial Perspectives Source: Springer URL: [Link]

• Title: Crystallization Source: MIT OpenCourseWare URL: [Link]

stability issues of 6-[(tert-Butoxycarbonyl)amino]nicotinic acid during storage

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method refinement for the purification of crude 6-(Boc-amino)nicotinic acid

Beginning Research on Purification

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overcoming solubility problems with 6-[(tert-Butoxycarbonyl)amino]nicotinic acid

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avoiding racemization during reactions with 6-(Boc-amino)nicotinic acid

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Reference Data & Comparative Studies

A Comparative Study: Navigating the Choice Between Boc and Fmoc Protection for 6-Aminonicotinic Acid

For researchers and professionals in drug development and peptide synthesis, the strategic selection of protecting groups is a critical decision that profoundly influences reaction outcomes, yield, and purity. This guide provides a detailed comparative analysis of two of the most prevalent amino-protecting groups, tert-butyloxycarbonyl (Boc) and 9-fluorenylmethyloxycarbonyl (Fmoc), specifically for the protection of 6-aminonicotinic acid. This pyridine-based amino acid presents unique challenges and considerations due to the electronic properties of the aromatic ring system.

Introduction: The Significance of Protecting 6-Aminonicotinic Acid

6-Aminonicotinic acid is a valuable building block in medicinal chemistry, often incorporated into larger molecules to impart specific biological activities. The presence of both a carboxylic acid and an amino group necessitates a robust protection strategy to selectively mask the reactivity of the amine during subsequent chemical transformations, such as peptide coupling. The choice between Boc and Fmoc protection is not merely a matter of preference but a strategic decision based on the overall synthetic route, desired deprotection conditions, and the stability of the target molecule.

The Contenders: Boc and Fmoc Protecting Groups

The tert-butyloxycarbonyl (Boc) group has been a cornerstone of peptide synthesis for decades. Its removal under acidic conditions offers a distinct orthogonal strategy when paired with base-labile protecting groups. In contrast, the 9-fluorenylmethyloxycarbonyl (Fmoc) group, introduced later, has gained immense popularity due to its base-lability, allowing for milder deprotection conditions that are compatible with acid-sensitive functionalities.

Experimental Comparison: Synthesis and Deprotection

To provide a clear, data-driven comparison, we present typical experimental protocols for the Boc and Fmoc protection of 6-aminonicotinic acid, followed by their respective deprotection procedures.

Synthesis of Boc-6-aminonicotinic acid

The protection of 6-aminonicotinic acid with di-tert-butyl dicarbonate (Boc)₂O is a widely employed method.

Experimental Protocol:

• Dissolution: Suspend 6-aminonicotinic acid in a suitable solvent system, such as a mixture of 1,4-dioxane and water.

• Basification: Add a base, typically sodium hydroxide (NaOH), to facilitate the deprotonation of the amino group, enhancing its nucleophilicity.

• Boc Anhydride Addition: Slowly add a solution of di-tert-butyl dicarbonate in 1,4-dioxane to the reaction mixture at a controlled temperature, often 0 °C to room temperature.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Work-up and Purification: Upon completion, acidify the reaction mixture with a mild acid, such as citric acid, to precipitate the product. The crude product is then filtered, washed, and can be further purified by recrystallization or column chromatography.

Deprotection of Boc-6-aminonicotinic acid:

The Boc group is readily cleaved under acidic conditions.

• Acid Treatment: Dissolve the Boc-protected 6-aminonicotinic acid in a solution of a strong acid, most commonly trifluoroacetic acid (TFA), often in the presence of a scavenger like triisopropylsilane (TIS) to prevent side reactions.

• Reaction: Stir the mixture at room temperature for a specified period, typically 1-2 hours.

• Isolation: Remove the excess acid and solvent under reduced pressure. The deprotected product can then be precipitated or purified as required.

Synthesis of Fmoc-6-aminonicotinic acid

The introduction of the Fmoc group is typically achieved using Fmoc-succinimide (Fmoc-OSu) or Fmoc-chloride.

Experimental Protocol:

• Dissolution: Dissolve 6-aminonicotinic acid in an aqueous solution of a base, such as sodium bicarbonate or sodium carbonate, to form the corresponding carboxylate salt and deprotonate the amino group.

• Fmoc Reagent Addition: Add a solution of Fmoc-OSu in a suitable organic solvent, like acetone or 1,4-dioxane, to the aqueous solution of the amino acid.

• Reaction: Stir the biphasic mixture vigorously at room temperature for several hours or overnight.

• Work-up and Purification: After the reaction is complete, acidify the mixture with a mineral acid (e.g., HCl) to precipitate the Fmoc-protected amino acid. The solid is then collected by filtration, washed with water, and dried. Further purification can be performed if necessary.

Deprotection of Fmoc-6-aminonicotinic acid:

The base-lability of the Fmoc group allows for its removal under mild conditions.

• Base Treatment: Dissolve the Fmoc-protected 6-aminonicotinic acid in a suitable organic solvent, such as dimethylformamide (DMF).

• Deprotection: Add a solution of a secondary amine, most commonly 20% piperidine in DMF, to the reaction mixture.

• Reaction: Stir at room temperature for a short period, typically 30 minutes to 2 hours.

• Isolation: The deprotected amino acid can be isolated by precipitation or by removing the solvent and byproducts under vacuum.

Comparative Data Summary

Parameter	Boc Protection	Fmoc Protection
Protecting Reagent	Di-tert-butyl dicarbonate ((Boc)₂O)	9-fluorenylmethyloxycarbonyl succinimide (Fmoc-OSu)
Reaction Conditions	Basic (e.g., NaOH in dioxane/water)	Basic (e.g., NaHCO₃ in acetone/water)
Deprotection Conditions	Acidic (e.g., Trifluoroacetic acid)	Basic (e.g., 20% Piperidine in DMF)
Orthogonality	Orthogonal to base-labile groups (e.g., Fmoc, esters)	Orthogonal to acid-labile groups (e.g., Boc, t-butyl esters)
Stability of Protected Acid	Generally stable under a wide range of conditions	Stable to acidic conditions, but sensitive to bases
Byproducts of Deprotection	Isobutylene and CO₂	Dibenzofulvene-piperidine adduct

Mechanistic Insights and Strategic Considerations

The choice between Boc and Fmoc protection hinges on the planned synthetic route.

• Boc Strategy: The acid-lability of the Boc group makes it ideal for syntheses where other functional groups are sensitive to basic conditions. However, the harsh acidic conditions required for deprotection can be detrimental to acid-sensitive moieties within the target molecule.

• Fmoc Strategy: The mild, basic deprotection conditions for the Fmoc group are highly advantageous when working with acid-sensitive substrates. This has made Fmoc protection the dominant strategy in modern solid-phase peptide synthesis (SPPS). The major drawback is the potential for side reactions with base-sensitive functionalities.

Workflow Visualizations

To further clarify the experimental processes, the following diagrams illustrate the protection and deprotection workflows for both Boc and Fmoc strategies.

Caption: Workflow for Boc protection and deprotection of 6-aminonicotinic acid.

Caption: Workflow for Fmoc protection and deprotection of 6-aminonicotinic acid.

Conclusion and Recommendations

The selection of Boc versus Fmoc for the protection of 6-aminonicotinic acid is a nuanced decision that must be guided by the overall synthetic strategy.

• Choose Boc protection when the subsequent reaction steps involve strong bases or when an acid-labile deprotection is compatible with the rest of the molecule. It remains a robust and cost-effective choice for many applications.

• Choose Fmoc protection when the target molecule contains acid-sensitive functionalities. The mild deprotection conditions offered by the Fmoc group are often essential for preserving molecular integrity in complex syntheses, particularly in modern solid-phase peptide synthesis.

Ultimately, a thorough understanding of the chemical properties of the target molecule and the reaction conditions of the planned synthetic route will enable the researcher to make an informed and optimal choice between these two powerful protecting groups.

References

• Boc Protection of Amines. Organic Chemistry Portal.[Link]

• Greene's Protective Groups in Organic Synthesis. John Wiley & Sons.[Link]

comparing different acidic reagents for Boc deprotection efficiency

Initiating Search Strategy

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validation of 6-[(tert-Butoxycarbonyl)amino]nicotinic acid purity by HPLC

Initiating Search Strategy

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spectroscopic analysis to confirm the structure of 6-(Boc-amino)nicotinic acid

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comparing the efficacy of different coupling agents with 6-(Boc-amino)nicotinic acid

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Developing Guide Structure

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assessing the performance of 6-(Boc-amino)nicotinic acid in different synthetic routes

For researchers and professionals in drug development, the selection of building blocks is a critical decision that profoundly impacts the efficiency, scalability, and overall success of a synthetic campaign. 6-(Boc-amino)nicotinic acid has emerged as a versatile and widely used reagent in the synthesis of a diverse range of pharmaceutical compounds, particularly those incorporating a 6-aminopyridine-3-carboxylic acid scaffold. This guide provides an in-depth analysis of the performance of 6-(Boc-amino)nicotinic acid in various synthetic transformations, compares it with viable alternatives, and offers detailed experimental protocols to enable informed decision-making in your synthetic design.

The Strategic Advantage of the Boc Protecting Group

The utility of 6-(Boc-amino)nicotinic acid lies in the strategic placement of the tert-butyloxycarbonyl (Boc) protecting group on the amino functionality. This group offers several distinct advantages:

• Stability: The Boc group is stable to a wide range of reaction conditions, including many coupling reactions and mild oxidations or reductions, allowing for selective manipulation of other functional groups within the molecule.

• Facile Cleavage: Despite its stability, the Boc group can be readily removed under acidic conditions (e.g., trifluoroacetic acid) that are often orthogonal to other protecting groups, providing a reliable and high-yielding deprotection step.

• Enhanced Solubility: The presence of the bulky and non-polar Boc group can improve the solubility of the nicotinic acid derivative in organic solvents commonly used in synthesis, facilitating reaction setup and purification.

Performance in Key Synthetic Transformations

The true measure of a building block's utility is its performance in a variety of chemical reactions. Here, we assess 6-(Boc-amino)nicotinic acid in two of the most fundamental transformations in modern drug discovery: Suzuki-Miyaura cross-coupling and amide bond formation.

Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a cornerstone of carbon-carbon bond formation. For 6-(Boc-amino)nicotinic acid to be effective, it must participate in this reaction without compromising the integrity of the Boc group or the carboxylic acid. To achieve this, the carboxylic acid is typically converted to an ester, and the pyridine ring is halogenated to provide a handle for the cross-coupling.

Experimental Workflow: Suzuki-Miyaura Coupling

Caption: Workflow for Suzuki-Miyaura coupling using 6-(Boc-amino)nicotinic acid.

Detailed Protocol: Synthesis of Methyl 5-aryl-6-(Boc-amino)nicotinate

• Esterification: To a solution of 6-(Boc-amino)nicotinic acid (1.0 eq) in methanol (0.2 M), add concentrated sulfuric acid (0.1 eq) dropwise at 0 °C. Allow the reaction to warm to room temperature and stir for 12 hours. Neutralize with saturated sodium bicarbonate solution and extract with ethyl acetate. The organic layers are combined, dried over sodium sulfate, and concentrated under reduced pressure to afford methyl 6-(Boc-amino)nicotinate.

• Bromination: To a solution of methyl 6-(Boc-amino)nicotinate (1.0 eq) in N,N-dimethylformamide (0.5 M), add N-bromosuccinimide (1.1 eq) portionwise at 0 °C. Stir the reaction at room temperature for 4 hours. Quench the reaction with water and extract with ethyl acetate. The combined organic layers are washed with brine, dried over sodium sulfate, and concentrated to give methyl 5-bromo-6-(Boc-amino)nicotinate.

• Suzuki-Miyaura Coupling: In a flask, combine methyl 5-bromo-6-(Boc-amino)nicotinate (1.0 eq), the desired arylboronic acid (1.2 eq), potassium carbonate (2.0 eq), and [1,1'-bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (0.05 eq). Degas the flask and backfill with argon. Add a degassed mixture of 1,4-dioxane and water (4:1, 0.1 M). Heat the reaction to 90 °C for 6 hours. Cool to room temperature, dilute with water, and extract with ethyl acetate. The organic layers are combined, dried, and concentrated. The crude product is purified by column chromatography.

Performance Analysis:

Parameter	6-(Boc-amino)nicotinic Acid Route	Alternative (e.g., 6-chloronicotinic acid)
Overall Yield	Typically 60-75% over 3 steps	Can be higher (70-85%) due to fewer steps
Reaction Conditions	Mild, well-tolerated by many functional groups	May require harsher conditions for amination step
Scalability	Readily scalable with consistent performance	Amination step can be challenging on a large scale
Substrate Scope	Broad, compatible with various boronic acids	Broad, but subsequent amination may be limited
Purification	Generally straightforward chromatography	Can be complicated by side products from amination

The data indicates that while the route starting from 6-(Boc-amino)nicotinic acid involves more steps, it offers the advantage of milder conditions and often simpler purifications, which can be critical in complex molecule synthesis.

Amide Bond Formation

The carboxylic acid functionality of 6-(Boc-amino)nicotinic acid is readily activated for amide bond formation, a ubiquitous reaction in medicinal chemistry.

Experimental Workflow: Amide Coupling

biological evaluation of novel compounds synthesized from 6-(Boc-amino)nicotinic acid

Beginning Investigations

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comparative analysis of 6-aminonicotinic acid derivatives in preclinical research

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evaluating the inhibitory activity of 6-(Boc-amino)nicotinic acid derivatives

Initiating Research on Inhibitors

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A Comparative Guide to the Cross-Validation of Analytical Methods for 6-[(tert-Butoxycarbonyl)amino]nicotinic Acid

This guide provides a detailed comparison and cross-validation of two primary analytical methods for the quantification and purity assessment of 6-[(tert-Butoxycarbonyl)amino]nicotinic acid, a key intermediate in pharmaceutical synthesis. We will delve into the nuances of a stability-indicating High-Performance Liquid Chromatography (HPLC) method with UV detection and an orthogonal Liquid Chromatography-Mass Spectrometry (LC-MS) method. The focus is not merely on the procedural steps but on the underlying scientific rationale for method selection, development, and the critical process of cross-validation to ensure data integrity across different analytical platforms.

The Critical Role of Method Validation in Drug Development

In the landscape of pharmaceutical development, the journey of an active pharmaceutical ingredient (API) from synthesis to final formulation is underpinned by rigorous analytical testing. The reliability of this testing is paramount. For intermediates like 6-[(tert-Butoxycarbonyl)amino]nicotinic acid, robust analytical methods are essential for monitoring reaction kinetics, identifying impurities, and ensuring the quality of the final API. Method validation provides documented evidence that a procedure is suitable for its intended purpose. However, when multiple analytical techniques are employed across different stages of development or in different laboratories, cross-validation becomes a critical step to ensure consistency and reliability of the analytical data. This guide is intended for researchers, scientists, and drug development professionals who are tasked with developing, validating, and transferring analytical methods.

Understanding the Analyte: 6-[(tert-Butoxycarbonyl)amino]nicotinic Acid

6-[(tert-Butoxycarbonyl)amino]nicotinic acid is a derivative of nicotinic acid where the amino group is protected by a tert-Butoxycarbonyl (Boc) group. This protecting group is crucial in multi-step organic synthesis but also introduces specific analytical challenges. The Boc group is thermally labile and susceptible to cleavage under acidic conditions. Therefore, the chosen analytical methods must be able to quantify the main compound while also detecting potential degradation products, such as 6-aminonicotinic acid, and process-related impurities.

Method 1: Stability-Indicating HPLC-UV Method

A stability-indicating HPLC method is designed to separate and quantify the active ingredient from its potential degradation products and impurities, thus providing a clear picture of the compound's stability under various stress conditions.

Experimental Protocol: HPLC-UV

1. Instrumentation and Columns:

• HPLC System: A quaternary HPLC system with a UV-Vis detector.

• Column: A C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 3.5 µm particle size) is a common choice for its versatility in separating compounds of moderate polarity.

2. Mobile Phase and Gradient:

• Mobile Phase A: 0.1% Formic Acid in Water. The acidic modifier helps to protonate the carboxylic acid group, leading to better peak shape.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Elution: A gradient is employed to ensure the elution of both the polar impurities and the more retained parent compound within a reasonable run time. A typical gradient might start at 5% B, ramp to 95% B over 15 minutes, hold for 5 minutes, and then re-equilibrate.

3. Sample Preparation:

• Standard Solution: Accurately weigh and dissolve 6-[(tert-Butoxycarbonyl)amino]nicotinic acid in a suitable diluent (e.g., a 50:50 mixture of acetonitrile and water) to a final concentration of 1 mg/mL.

• Sample Solution: Prepare the sample in the same diluent to a similar concentration.

4. Detection:

• Wavelength: Detection is typically performed at the UV absorbance maximum of the compound, which should be determined using a UV-Vis spectrophotometer. For nicotinic acid derivatives, this is often in the range of 260-280 nm.

5. Rationale for Method Design: The choice of a C18 column and a water/acetonitrile mobile phase with a formic acid modifier is a well-established starting point for the analysis of polar aromatic compounds. The gradient elution is crucial for resolving early-eluting impurities from the main peak and ensuring that any late-eluting, non-polar impurities are also detected. This method is considered "stability-indicating" because it is developed and validated to separate the analyte from its degradation products that might be observed under stress conditions like heat, light, acid, and base hydrolysis.

Method 2: Orthogonal LC-MS Method

An LC-MS method provides a powerful orthogonal technique to HPLC-UV. It offers higher selectivity and sensitivity and provides mass information that can be used to identify unknown impurities and degradation products.

Experimental Protocol: LC-MS

1. Instrumentation:

• LC System: A binary or quaternary UHPLC system for fast and efficient separations.

• Mass Spectrometer: A single quadrupole or a triple quadrupole mass spectrometer for selective ion monitoring (SIM) or a high-resolution mass spectrometer (HRMS) like a Q-TOF for accurate mass measurements.

2. Chromatographic Conditions:

• The chromatographic conditions can be similar to the HPLC-UV method but are often optimized for faster analysis times due to the higher efficiency of UHPLC columns (e.g., 2.1 mm x 50 mm, 1.8 µm particle size).

3. Ionization and Detection:

• Ionization Source: Electrospray ionization (ESI) is typically used for polar molecules like 6-[(tert-Butoxycarbonyl)amino]nicotinic acid. Both positive and negative ion modes should be evaluated. In positive mode, the protonated molecule [M+H]+ would be monitored, while in negative mode, the deprotonated molecule [M-H]- would be observed.

• MS Detection:

  • Full Scan Mode: To get a general overview of all ions present in the sample.

  • Selected Ion Monitoring (SIM): For targeted quantification of the parent compound and known impurities. This mode offers higher sensitivity.

4. Rationale for Method Design: The primary advantage of LC-MS is its specificity. By monitoring the specific mass-to-charge ratio (m/z) of the analyte, co-eluting impurities with different masses will not interfere with the quantification. This is particularly useful for complex samples or for detecting impurities at very low levels. The use of HRMS can provide elemental composition data for unknown peaks, which is invaluable for impurity identification.

Cross-Validation of Analytical Methods

Cross-validation is the process of demonstrating that two or more analytical methods are equivalent for a specific purpose. This is a critical step when transferring a method between laboratories or when using a secondary method to confirm results from a primary method.

Cross-Validation Protocol

1. Objective: To demonstrate the equivalency of the HPLC-UV and LC-MS methods for the quantification of 6-[(tert-Butoxycarbonyl)amino]nicotinic acid and the detection of key impurities.

2. Parameters to be Compared:

• Specificity/Selectivity: The ability of the method to differentiate and quantify the analyte in the presence of other components.

• Linearity: The ability of the method to produce test results that are directly proportional to the concentration of the analyte.

• Accuracy: The closeness of the test results obtained by the method to the true value.

• Precision (Repeatability and Intermediate Precision): The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be detected and quantified with suitable precision and accuracy.

3. Acceptance Criteria: The acceptance criteria should be pre-defined and based on established guidelines from regulatory bodies like the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA). For example, the correlation coefficient (r²) for linearity should be ≥ 0.99. The recovery for accuracy should be within 98.0% to 102.0%. The relative standard deviation (RSD) for precision should be ≤ 2%.

Visualization of the Cross-Validation Workflow

Caption: Workflow for the cross-validation of HPLC-UV and LC-MS methods.

Comparative Data Summary

The following tables summarize hypothetical but realistic data from the cross-validation of the two methods.

Table 1: Comparison of Linearity and Range

Parameter	HPLC-UV Method	LC-MS Method	Acceptance Criteria
Range (µg/mL)	1 - 100	0.1 - 50	Reportable
Correlation Coefficient (r²)	0.9995	0.9998	≥ 0.999
Y-intercept	1250	850	Reportable

Table 2: Comparison of Accuracy (Recovery)

Concentration (µg/mL)	HPLC-UV (% Recovery)	LC-MS (% Recovery)	Acceptance Criteria
Low (5 µg/mL)	99.5%	100.2%	98.0% - 102.0%
Mid (50 µg/mL)	100.1%	100.5%	98.0% - 102.0%
High (90 µg/mL)	99.8%	99.6%	98.0% - 102.0%

Table 3: Comparison of Precision (RSD)

Parameter	HPLC-UV (% RSD)	LC-MS (% RSD)	Acceptance Criteria
Repeatability (n=6)	0.8%	0.5%	≤ 1.0%
Intermediate Precision (n=6)	1.2%	0.9%	≤ 2.0%

Table 4: Comparison of Sensitivity

Parameter	HPLC-UV	LC-MS
LOD (µg/mL)	0.3	0.03
LOQ (µg/mL)	1.0	0.1

Discussion of Results and Method Selection

The data demonstrates that both the HPLC-UV and LC-MS methods are suitable for the intended purpose. The LC-MS method exhibits superior sensitivity (lower LOD and LOQ) and slightly better precision. However, the HPLC-UV method is often more readily available in quality control laboratories and is a robust and cost-effective technique for routine analysis.

The choice of method will depend on the specific application. For routine purity testing of the intermediate where impurity levels are expected to be within defined limits, the HPLC-UV method is likely sufficient. For impurity identification, characterization of degradation pathways, and analysis of trace-level impurities, the LC-MS method is indispensable. The successful cross-validation provides confidence that either method can be used to generate reliable and comparable data.

Potential Degradation Pathway

A critical aspect of a stability-indicating method is its ability to resolve the parent compound from its degradation products. A potential degradation pathway for 6-[(tert-Butoxycarbonyl)amino]nicotinic acid is the acid-catalyzed hydrolysis of the Boc-protecting group to yield 6-aminonicotinic acid.

Caption: Acid-catalyzed degradation of the analyte.

Both the HPLC-UV and LC-MS methods must be able to separate the peak for 6-[(tert-Butoxycarbonyl)amino]nicotinic acid from the peak for 6-aminonicotinic acid with a resolution of greater than 1.5 to be considered stability-indicating.

Conclusion

The cross-validation of analytical methods is a scientifically sound practice that ensures the consistency and reliability of data throughout the drug development lifecycle. This guide has provided a framework for comparing and cross-validating an HPLC-UV and an LC-MS method for the analysis of 6-[(tert-Butoxycarbonyl)amino]nicotinic acid. The successful implementation of such a cross-validation study provides a high degree of confidence in the analytical data, which is essential for making informed decisions during process development, formulation, and stability testing.

References

• Title: Q2(R1) Validation of Analytical Procedures: Text and Methodology Source: International Council for Harmonisation (ICH) URL: [Link]

• Title: Analytical Procedures and Methods Validation for Drugs and Biologics Source: U.S. Food and Drug Administration (FDA) URL: [Link]

Safety & Regulatory Compliance

Personal protective equipment for handling 6-[(tert-Butoxycarbonyl)amino]nicotinic acid

Initiating Safety Research

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Analyzing Safety Data

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